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Compound of Interest

Compound Name: cis-2-Ethynylcyclopentanol

CAS No.: 61967-60-0

Cat. No.: B2821577

Get Quote

Executive Summary: Immediate Operational
Directive
Do not dispose of cis-2-ethynylcyclopentanol in standard organic waste streams without

verifying container compatibility.

While this compound is classified as a flammable liquid (Flash Point ~48°C), its primary

disposal hazard is the terminal alkyne moiety.[1] This functional group reacts with transition

metals (specifically Copper, Silver, and Mercury) found in plumbing, metal safety cans, and

older waste drums to form shock-sensitive metal acetylides.[1]

Core Disposal Rule: Segregate this waste into HDPE (High-Density Polyethylene) or

Borosilicate Glass containers only. Never use metal cans or steel drums for primary

accumulation.
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To ensure safety, you must understand the chemical mechanism necessitating these strict

controls. It is not enough to know what to do; you must understand why to prevent catastrophic

improvisation.

The Acetylide Threat
The proton on the terminal alkyne of cis-2-ethynylcyclopentanol is weakly acidic (

). In the presence of metal oxides or salts (common in corroded metal waste containers or
brass plumbing fittings), the following substitution reaction can occur spontaneously, even
under mild conditions: [1]

The resulting Copper(I) acetylide (and similarly Silver acetylide) is thermodynamically unstable.

When dry, these salts are highly shock-sensitive explosives.[1] A researcher discarding this

compound into a standard red steel safety can creates a potential "time bomb" for the waste

management team downstream.

Physicochemical Data Table
Property Value Operational Implication

CAS Number
22022-30-6 (cis) / 17356-19-3

(general)
Use for waste manifesting.

Flash Point ~48°C (118°F)
D001 Ignitable Waste

classification.[2]

Physical State Liquid/Low-melting Solid

May solidify in cool storage; do

not heat with open flame to

liquefy.

Reactivity Terminal Alkyne
INCOMPATIBLE with Cu, Ag,

Hg, and strong bases.[1]

Solubility Organic Solvents
Miscible with DCM, Ethyl

Acetate, Alcohols.[1]
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This protocol is designed to be a self-validating system. Each step includes a "Check" to

ensure the previous step was performed correctly.

Phase 1: Waste Stream Segregation
Action: Isolate cis-2-ethynylcyclopentanol from general organic waste.

Prohibition: Do NOT pour down the sink. Plumbing traps often contain copper or brass.

Prohibition: Do NOT mix with heavy metal waste streams (e.g., silver nitrate waste, copper

catalysts).[1]

Phase 2: Container Selection & Packaging
Primary Container: Use HDPE jerrycans or Amber Glass bottles.

Why: These materials are inert to the alkyne functionality.

Headspace: Leave at least 10% headspace to accommodate thermal expansion.

Solvent Dilution: If the material is pure/neat, dilute to <10% concentration using a compatible

solvent (e.g., Ethanol or Ethyl Acetate) to reduce flammability risks during transport.[1]

Check: Ensure the diluent solvent does not contain peroxides or metal stabilizers.

Phase 3: Labeling & Manifesting
Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the

container.

Constituents: Explicitly list "cis-2-Ethynylcyclopentanol" and the diluent solvent.

Hazard Codes:

D001 (Ignitable)[3]

Irritant (GHS Warning)[4]
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Special Warning: Write "TERMINAL ALKYNE - NO METAL CONTACT" in the

comment/hazard section of the tag. This alerts waste technicians to avoid consolidating this

bottle into a steel drum.

Disposal Workflow Diagram
The following logic flow ensures no critical decision points are missed during the disposal

process.
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Waste Generation:
cis-2-Ethynylcyclopentanol
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Figure 1: Decision tree for the safe segregation and packaging of terminal alkyne waste,

prioritizing material compatibility.

Emergency Procedures (Spill Response)
If a spill occurs, the high volatility and flammability are the immediate risks.[1]

Evacuate & Ventilate: Remove ignition sources immediately. The flash point is low (48°C).

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1]

Containment: Use non-sparking tools (plastic scoops) and inert absorbents (vermiculite or

sand).

Warning: Do not use clay-based absorbents if they contain high metal oxide content,

though standard "kitty litter" is usually acceptable for short durations.[1]

Clean Up: Place absorbed material into a plastic bag or pail. Do not use a metal dustpan.

Decontamination: Wash the surface with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b2821577/docs?utm_src=pdf-body#cis-2-ethynylcyclopentanol-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-Ethynylcyclopentanol
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.osha.gov/publications/OSHA3514.html
https://www.benchchem.com/product/b2821577?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2821577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Waste Code [rcrainfo.epa.gov]

2. assets.thermofisher.com [assets.thermofisher.com]

3. rcrapublic.epa.gov [rcrapublic.epa.gov]

4. cis-2-Ethynylcyclopentanol | C7H10O | CID 12386475 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [cis-2-Ethynylcyclopentanol proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2821577/docs#cis-2-ethynylcyclopentanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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